Cas no 5845-34-1 (9-(2-methoxyethyl)-9H-purin-6-amine)

• Product Name: 9-(2-methoxyethyl)-9H-purin-6-amine
• CAS No: 5845-34-1
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD03446676
• CID: 5611578
• PubChem ID: 3914882
• Update Time: 2025-06-13

9-(2-methoxyethyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7165319
• EN300-8569316
• STK041960
• 5845-34-1
• AKOS008968750
• 9-(2-methoxyethyl)-9H-purin-6-amine

• MDL： MFCD03446676
• Inchi： 1S/C8H11N5O/c1-14-3-2-13-5-12-6-7(9)10-4-11-8(6)13/h4-5H,2-3H2,1H3,(H2,9,10,11)
• InChI Key： UWMBKDNAUNZHFC-UHFFFAOYSA-N
• SMILES： O(C)CCN1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 9-(2-methoxyethyl)-9H-purin-6-amine

Introduction to 9-(2-methoxyethyl)-9H-purin-6-amine (CAS No: 5845-34-1)

9-(2-methoxyethyl)-9H-purin-6-amine, identified by its Chemical Abstracts Service (CAS) number 5845-34-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic amine derivative belongs to the purine family, a class of nitrogen-containing organic compounds that are widely recognized for their biological importance and pharmacological applications. The structural features of 9-(2-methoxyethyl)-9H-purin-6-amine make it a valuable intermediate in the synthesis of various therapeutic agents, particularly those targeting metabolic and inflammatory disorders.

The compound's molecular structure incorporates a purine core, which is a fundamental scaffold in many bioactive molecules. Specifically, the presence of an amino group at the 6-position and an N-substituent at the 9-position enhances its reactivity and potential biological activity. The 2-methoxyethyl side chain further modifies its pharmacokinetic properties, influencing solubility, metabolic stability, and target interaction. These structural attributes have positioned 9-(2-methoxyethyl)-9H-purin-6-amine as a key building block in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of purine derivatives in addressing complex diseases. For instance, studies have demonstrated that modifications to the purine ring can lead to enhanced binding affinity to enzymes and receptors involved in pathways such as DNA repair, signal transduction, and immune modulation. The 6-amino group in 9-(2-methoxyethyl)-9H-purin-6-amine provides a site for further functionalization, enabling the development of novel analogs with tailored biological activities.

In clinical research, derivatives of purine have shown promise in treating conditions ranging from cancer to autoimmune diseases. The methoxyethyl substituent in this compound may contribute to improved pharmacokinetic profiles, such as prolonged half-life and reduced toxicity, making it an attractive candidate for further development. Preclinical studies have begun to explore its potential as a precursor for kinase inhibitors, which are critical in targeted cancer therapies.

The synthesis of 9-(2-methoxyethyl)-9H-purin-6-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques align with the growing emphasis on sustainable and efficient synthetic routes in pharmaceutical manufacturing.

From a biochemical perspective, the interaction between 9-(2-methoxyethyl)-9H-purin-6-amine and biological targets is governed by principles of molecular recognition. The amine group can form hydrogen bonds with polar residues in proteins, while the methoxyethyl side chain may engage in hydrophobic interactions or π-stacking effects. Understanding these interactions at an atomic level is crucial for designing molecules with optimal therapeutic efficacy.

Emerging research also suggests that purine derivatives can modulate cellular processes by influencing nucleic acid metabolism. For example, compounds structurally related to 9-(2-methoxyethyl)-9H-purin-6-amine have been investigated for their ability to interfere with nucleotide biosynthesis or degradation pathways. Such mechanisms are particularly relevant in oncology, where dysregulation of nucleotide metabolism is often observed in tumor cells.

The pharmaceutical industry continues to leverage computational chemistry and high-throughput screening to identify promising candidates like 9-(2-methoxyethyl)-9H-purin-6-amine. Machine learning models predict biological activity based on structural features, accelerating the drug discovery pipeline. Experimental validation remains essential, however, to confirm computational predictions and optimize lead compounds for clinical trials.

Regulatory considerations play a critical role in bringing new drugs to market. Compliance with guidelines from agencies such as the U.S. Food and Drug Administration (FDA) ensures that compounds like 9-(2-methoxyethyl)-9H-purin-6-amine meet stringent safety and efficacy standards before reaching patients. Collaborative efforts between academia and industry are fostering innovations that streamline regulatory processes while maintaining high-quality standards.

The future of purine-based therapeutics looks promising, with ongoing research exploring new applications across multiple therapeutic areas. Innovations in drug delivery systems, such as nanoparticles or prodrugs derived from 9-(2-methoxyethyl)-9H-purin-6-amine, aim to enhance bioavailability and targeted action. Additionally, combination therapies involving purine derivatives with other classes of drugs may offer synergistic benefits in treating multifactorial diseases.

In summary,9-(2-methoxyethyl)-9H-purin-6-amine (CAS No: 5845-34-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and potential therapeutic applications. Its role as a key intermediate underscores its importance in developing next-generation drugs targeting metabolic disorders, inflammation, and cancer. As research progresses，this compound will continue to contribute to breakthroughs that improve human health worldwide.